Cas no 296772-34-4 (9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide)

• Product Name: 9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide
• CAS No: 296772-34-4
• MF: C₂₀H₁₄N₂O₄S
• MW: 378.401163578033
• CID: 5436474
• Update Time: 2025-10-30

9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 9,10-dioxo-N-(pyridin-3-ylmethyl)anthracene-2-sulfonamide
• 9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide

• Inchi： 1S/C20H14N2O4S/c23-19-15-5-1-2-6-16(15)20(24)18-10-14(7-8-17(18)19)27(25,26)22-12-13-4-3-9-21-11-13/h1-11,22H,12H2
• InChI Key： FOZBKBXMGRQTSG-UHFFFAOYSA-N
• SMILES： C1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1S(NCC1=CC=CN=C1)(=O)=O

Additional information on 9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide

Introduction to 9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide (CAS No. 296772-34-4)

9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide, identified by its CAS number 296772-34-4, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the anthracene sulfonamide family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its incorporation of a pyridin-3-ylmethyl group and a sulfonamide moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The anthracene core of 9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide is a well-studied scaffold in medicinal chemistry. Anthracenes are a class of polycyclic aromatic hydrocarbons (PAHs) that exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The introduction of an oxygenated group at the 9,10-position enhances the electrophilic nature of the molecule, making it more susceptible to interactions with biological targets. Additionally, the presence of a sulfonamide group at the 2-position introduces polarity and hydrogen bonding capabilities, which can influence its solubility and binding affinity.

The pyridin-3-ylmethyl substituent in 9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide adds another layer of complexity to its structure. Pyridine derivatives are widely recognized for their role as bioisosteres and pharmacophores in drug design. The pyridine ring can engage in hydrogen bonding interactions with biological targets, while the methyl group provides additional steric bulk that can modulate binding affinity and selectivity. This combination of structural features makes 9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide a versatile molecule with potential applications in the development of novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of sulfonamides as pharmacophores in drug discovery. Sulfonamides are known for their ability to interact with various biological targets through hydrogen bonding and dipole-dipole interactions. The sulfonamide group in 9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide is particularly interesting because it is positioned at the 2-position of the anthracene core, which is a region that is often involved in key interactions with biological targets. This strategic placement may enhance the molecule's ability to bind to proteins and other biomolecules.

The synthesis of 9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of an anthracene derivative followed by the introduction of the pyridine ring and the sulfonamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are often employed to achieve the desired structure efficiently.

The pharmacological properties of 9,10-dioxo-N-(pyridin-3-yl)methyl-9,10-dihydroanthracene-2-sulfonamide have been extensively studied in recent years. Preliminary in vitro studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in cancer progression. The ability of this molecule to interact with multiple targets suggests that it may have therapeutic potential in treating complex diseases such as cancer.

One particularly intriguing aspect of 9,10-dioxo-N-(pyridin-3-ylmethyl)-9,10-dihydroanthracene)-2-sulfonamide is its potential as an inhibitor of kinases and other enzymes implicated in cancer cell proliferation. Kinases are critical enzymes that regulate many cellular processes, including cell growth and division. By inhibiting these enzymes, compounds like 9, 10-dioxo-N(pyridin-3-yl)methyl-9, 10-dihydroanthracene-2-sulfonamide may be able to halt cancer cell growth and induce apoptosis.

In addition to its anti-cancer potential, 9, 10-dioxo-N-(pyridin-3)methyl)m)hy)hy)d)di)dihydroan)anthr)antr)ant